Cas no 501679-55-6 (Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-)
501679-55-6 structure
Product Name:Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-
CAS No:501679-55-6
MF:C21H41NO2
MW:339.555746793747
CID:1561063
PubChem ID:71366752
Update Time:2025-04-21
Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo-
- N,N-bis(2-ethylhexyl)-3-methyl-2-oxobutanamide
- DTXSID70790103
- 501679-55-6
-
- Inchi: 1S/C21H41NO2/c1-7-11-13-18(9-3)15-22(21(24)20(23)17(5)6)16-19(10-4)14-12-8-2/h17-19H,7-16H2,1-6H3
- InChI Key: NOJYDFQKQXMZMF-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)C)=O)N(CC(CC)CCCC)CC(CC)CCCC
Computed Properties
- Exact Mass: 339.31393
- Monoisotopic Mass: 339.313729551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
Butanamide, N,N-bis(2-ethylhexyl)-3-methyl-2-oxo- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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